![molecular formula C15H16N2O B7457844 3-methyl-N-(1-pyridin-3-ylethyl)benzamide](/img/structure/B7457844.png)
3-methyl-N-(1-pyridin-3-ylethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-methyl-N-(1-pyridin-3-ylethyl)benzamide, also known as MPB, is a chemical compound that has attracted significant attention in the field of scientific research due to its potential applications in various fields. This compound belongs to the class of benzamides and has a molecular formula of C16H17N2O.
Mechanism of Action
The mechanism of action of 3-methyl-N-(1-pyridin-3-ylethyl)benzamide is not fully understood, but studies suggest that it works by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and division. This leads to the inhibition of cancer cell growth and the induction of apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. Studies have shown that this compound can inhibit the activity of certain enzymes and proteins that are involved in cell growth and division, leading to the inhibition of cancer cell growth and the induction of apoptosis. This compound has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the development of new pain management therapies.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-methyl-N-(1-pyridin-3-ylethyl)benzamide in lab experiments is its ability to inhibit the growth of cancer cells and induce apoptosis. This makes it a potential candidate for the development of new cancer therapies. However, one of the limitations of using this compound in lab experiments is its complex synthesis process, which can make it difficult to obtain large quantities of the compound for use in experiments.
Future Directions
There are several potential future directions for the use of 3-methyl-N-(1-pyridin-3-ylethyl)benzamide in scientific research. One potential direction is the development of new cancer therapies based on the inhibitory effects of this compound on cancer cell growth and division. Another potential direction is the development of new pain management therapies based on the anti-inflammatory and analgesic effects of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields of scientific research.
Synthesis Methods
The synthesis of 3-methyl-N-(1-pyridin-3-ylethyl)benzamide is a complex process that involves several steps. One of the most commonly used methods for synthesizing this compound is the reaction of 3-methylbenzoic acid with 1-bromo-3-pyridinylmethane in the presence of a base such as potassium carbonate. The resulting product is then treated with an amine such as methylamine to obtain this compound.
Scientific Research Applications
3-methyl-N-(1-pyridin-3-ylethyl)benzamide has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for the development of new cancer therapies.
properties
IUPAC Name |
3-methyl-N-(1-pyridin-3-ylethyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O/c1-11-5-3-6-13(9-11)15(18)17-12(2)14-7-4-8-16-10-14/h3-10,12H,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVXLSWCXTDUJFQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NC(C)C2=CN=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.